Cas no 4322-62-7 (1,2,3-Cyclohexanetrione)

• Product Name: 1,2,3-Cyclohexanetrione
• CAS No: 4322-62-7
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 323913
• PubChem ID: 10953502
• Update Time: 2025-04-19

1,2,3-Cyclohexanetrione Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Cyclohexanetrione
• cyclohexane-1,2,3-trione
• cyclohexanetrione
• 4322-62-7
• SCHEMBL374053
• DTXSID50449485

• Inchi： 1S/C6H6O3/c7-4-2-1-3-5(8)6(4)9/h1-3H2
• InChI Key： SUEVWEWAIVZWCQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(CCC1)=O)=O

Computed Properties

• Exact Mass: 126.031694049g/mol
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.2Ų